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Compound of Interest

Compound Name: Zilvetrigine

CAS No.: 3002072-52-5

Cat. No.: B15584049

Get Quote

Mechanism of Action
Ralfinamide is understood to exert its analgesic effects through a multi-target mechanism. It is

believed to act as a voltage-gated sodium channel blocker, including the Nav 1.7 subtype, an

N-type calcium channel blocker, and a modulator of the NMDA receptor[1]. This broad activity

suggests a potential role in mitigating the hyperexcitability of neurons implicated in neuropathic

pain states[2][3].

Suzetrigine (VX-548), in contrast, is a highly selective inhibitor of the voltage-gated sodium

channel NaV1.8[4][5][6][7][8]. This channel is preferentially expressed in peripheral pain-

sensing neurons (nociceptors) and is not found in the central nervous system[4][5]. Suzetrigine

binds to the second voltage-sensing domain (VSD2) of the NaV1.8 protein, stabilizing the

channel in a closed state and thereby inhibiting the transmission of pain signals[4][5][7]. This

targeted peripheral mechanism is designed to provide pain relief without the central nervous

system side effects associated with many other analgesics[6][8][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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